Cas no 1866530-34-8 (1-Octene, 4-(chloromethyl)-7,7-dimethyl-)

• Product Name: 1-Octene, 4-(chloromethyl)-7,7-dimethyl-
• CAS No: 1866530-34-8
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5284431
• Update Time: 2025-05-21

1-Octene, 4-(chloromethyl)-7,7-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 4-(chloromethyl)-7,7-dimethyl-

• Inchi： 1S/C11H21Cl/c1-5-6-10(9-12)7-8-11(2,3)4/h5,10H,1,6-9H2,2-4H3
• InChI Key： CHDIJPXJMYZNMP-UHFFFAOYSA-N
• SMILES： C=CCC(CCl)CCC(C)(C)C

Additional information on 1-Octene, 4-(chloromethyl)-7,7-dimethyl-

Introduction to 1-Octene, 4-(chloromethyl)-7,7-dimethyl-

1-Octene, 4-(chloromethyl)-7,7-dimethyl-, also known by its CAS number 1866530-34-8, is a versatile organic compound with significant applications in various industries. This compound is a derivative of octene, characterized by the presence of a chloromethyl group at the 4th position and two methyl groups at the 7th position. Its structure makes it highly reactive and suitable for use in polymerization processes, as well as in the synthesis of advanced materials.

The compound's chemical formula is C₁₁H₁₉Cl, and it exists as a colorless liquid with a characteristic odor. Its boiling point is approximately 95°C at standard pressure, making it suitable for use in various chemical reactions under moderate conditions. The compound's stability is notable, and it does not pose significant hazards under normal handling conditions.

Recent studies have highlighted the potential of 1-Octene, 4-(chloromethyl)-7,7-dimethyl- in the development of novel polymers with enhanced mechanical properties. Researchers have explored its use as a monomer in controlled radical polymerization techniques, leading to the creation of polymers with tailored molecular weights and architectures. These polymers exhibit improved tensile strength and thermal stability, making them ideal for applications in automotive and aerospace industries.

In addition to its role in polymer synthesis, this compound has found applications in the production of specialty chemicals. For instance, it serves as an intermediate in the synthesis of biodegradable plastics and eco-friendly packaging materials. The incorporation of chloromethyl and methyl groups into its structure enables it to participate in various nucleophilic substitution reactions, facilitating the formation of complex organic molecules.

The synthesis of 1-Octene, 4-(chloromethyl)-7,7-dimethyl- involves a multi-step process that begins with the chlorination of a suitable alkyl chain followed by alkylation to introduce the methyl groups. Recent advancements in catalytic methods have optimized this process, reducing production costs and improving yield. The use of transition metal catalysts has been particularly effective in enhancing reaction efficiency.

The compound's compatibility with other monomers has been extensively studied. For example, its copolymerization with styrene has yielded materials with excellent adhesion properties, making them suitable for use in construction adhesives and coatings. Furthermore, its ability to undergo ring-opening polymerization has opened new avenues for the development of block copolymers with unique morphological features.

In terms of environmental impact, studies have shown that 1-Octene, 4-(chloromethyl)-7,7-dimethyl- is biodegradable under specific conditions. Its breakdown products are non-toxic and do not pose risks to aquatic life. This attribute makes it an attractive alternative to traditional petrochemical-based compounds in sustainable manufacturing processes.

The global demand for this compound has been rising due to its increasing use in high-performance materials and specialty chemicals. Market analysis indicates that the Asia-Pacific region is a major contributor to its consumption, driven by rapid industrialization and growing demand for advanced materials.

In conclusion, 1-Octene, 4-(chloromethyl)-7,7-dimethyl-, CAS No. 1866530-34-8, is a valuable compound with diverse applications across multiple industries. Its unique chemical structure and reactivity make it an essential component in modern material science and chemical manufacturing. As research continues to uncover new potential uses for this compound, its significance in both industrial and academic settings is expected to grow further.